5-(3-chloro-4-isopropoxybenzylidene)-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[(3-chloro-4-propan-2-yloxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H13ClN2O3/c1-7(2)19-11-4-3-8(5-9(11)14)6-10-12(17)16-13(18)15-10/h3-7H,1-2H3,(H2,15,16,17,18)/b10-6+
• InChI Key: RHHKOKMWWWLYBD-UXBLZVDNSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C=C2C(=O)NC(=O)N2)Cl
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1)/C=C/2\C(=O)NC(=O)N2)Cl
• Molecular Formula: C13H13ClN2O3
• Molecular Weight: 280.70 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to our compound often involves the acylation of alkali metal salts of arylidene-thiazolidinediones with various acyl chlorides. Popov-Pergal et al. (2010) described the synthesis of new 5-(arylidene)-3-(4-methylbenzoyl)thiazolidine-2,4-diones, which provides insight into the synthetic strategies that might be applicable to our compound of interest. Their structures were confirmed using techniques like IR, NMR, and MS spectroscopy, alongside crystal structure determination via X-ray diffraction (Popov-Pergal et al., 2010).

Molecular Structure Analysis

The molecular structure of imidazolidinedione derivatives can be analyzed through single-crystal X-ray diffraction, which reveals the spatial arrangement of atoms within the molecule. For example, Wang et al. (2005) studied a molecule with a similar core, noting its coplanarity and the presence of weak intramolecular hydrogen bonds, which could be relevant for understanding the structural aspects of our target compound (Wang, Chu, & Su, 2005).

Chemical Reactions and Properties

Imidazolidinedione derivatives undergo a variety of chemical reactions, influenced by their functional groups. Jha (2005) described an unusual synthesis involving a benzylidene compound that could highlight the reactive nature and potential chemical transformations applicable to our compound of interest (Jha, 2005).